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Compound of Interest

Compound Name: SJF620 hydrochloride

Cat. No.: B8143839 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential logistical and safety information for the proper disposal of

SJF620 hydrochloride (CAS No: 2821938-05-8), a PROTAC BTK degrader. Adherence to

these procedures is critical for maintaining laboratory safety and ensuring environmental

compliance. The primary source for disposal information is the manufacturer's Safety Data

Sheet (SDS), which should always be consulted before handling the chemical.[1]

Pre-Disposal Safety and Handling
Before beginning any disposal procedure, ensure that all appropriate Personal Protective

Equipment (PPE) is in use. This includes, but is not limited to, chemical-resistant gloves, a lab

coat, and protective eyewear. All handling of SJF620 hydrochloride, including preparation for

disposal, should occur within a certified chemical fume hood to prevent inhalation of dust or

aerosols.[2]

Key Handling Precautions:

Avoid direct contact with skin, eyes, and clothing.[2]

Prevent the formation and dispersion of dust.[3]

Wash hands thoroughly after handling the compound.[3]

Ensure the work area is well-ventilated.[4]
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Chemical Waste Classification
SJF620 hydrochloride must be treated as hazardous chemical waste. Based on general

guidelines for similar hydrochloride salts and quinazoline derivatives, it may be classified as

harmful if swallowed.[3][5] Do not mix this compound with other waste streams unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Protocol
This protocol outlines the required steps for the safe disposal of pure SJF620 hydrochloride
and contaminated materials.

Experimental Protocol: Chemical Waste Segregation and Disposal

Isolate Waste:

Collect all unused or waste SJF620 hydrochloride solid powder in its original container or

a clearly labeled, sealed, and appropriate hazardous waste container.

Segregate disposable lab supplies (e.g., pipette tips, tubes, gloves) that are grossly

contaminated with SJF620 hydrochloride into a designated, sealed hazardous waste bag

or container.

Aqueous solutions containing SJF620 hydrochloride should be collected in a designated,

sealed, and properly labeled hazardous liquid waste container. Do not pour down the

drain.[6][7]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "SJF620
hydrochloride," the CAS number "2821938-05-8," and an estimate of the quantity.

Storage:

Store the sealed waste container in a designated, secure satellite accumulation area for

hazardous waste.
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Ensure the storage area is cool, dry, and away from incompatible materials such as strong

acids, alkalis, or oxidizing agents.[2]

Arrange for Pickup:

Contact your institution's EHS or licensed waste disposal contractor to schedule a pickup

for the hazardous waste.[3] Follow all institutional procedures for waste manifest and

handoff.

Spill Management
In the event of a spill, immediate and appropriate action is required to contain the material and

protect personnel.

Experimental Protocol: Small Spill Cleanup

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

the area is well-ventilated, preferably within a fume hood.[2]

Don PPE: Wear appropriate PPE, including a respirator if indicated by your risk assessment.

[2]

Containment: Cover the spill with a suitable absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads) to prevent spreading. Avoid raising dust.

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.[2]

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

solution, collecting all cleaning materials as hazardous waste.

Disposal: Seal and label the waste container and manage it according to the disposal

protocol outlined above.

Waste Disposal Decision Workflow
The following diagram illustrates the logical steps for managing SJF620 hydrochloride waste

streams in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of SJF620 hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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